Cas no 2676863-62-8 (7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol)

• Product Name: 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol
• CAS No: 2676863-62-8
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 5140221
• PubChem ID: 162394389
• Update Time: 2025-07-14

7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclobut[f]inden-1-ol, 2,4,5,6-tetrahydro-1-methyl-7-(phenylmethoxy)-
• 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol
• F77397
• 2676863-62-8
• 4-methyl-2-phenylmethoxytricyclo[6.3.0.03,6]undeca-1,3(6),7-trien-4-ol
• BS-48707
• 7-(benzyloxy)-1-methyl-2H,4H,5H,6H-cyclobuta[f]inden-1-ol
• SCHEMBL25213312

• Inchi： 1S/C19H20O2/c1-19(20)11-15-10-14-8-5-9-16(14)18(17(15)19)21-12-13-6-3-2-4-7-13/h2-4,6-7,10,20H,5,8-9,11-12H2,1H3
• InChI Key： SBZYYFHMQCRNCG-UHFFFAOYSA-N
• SMILES： C1C2C(=CC3CC(C)(O)C=3C=2OCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 280.146329876g/mol
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol

Introduction to 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol (CAS No. 2676863-62-8)

7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol, identified by its CAS number 2676863-62-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its fused cyclobutane and indene ring systems, which contribute to its unique chemical properties and potential biological activities. The presence of a benzyloxy substituent and a methyl group at specific positions further enhances its structural complexity and functional diversity.

The molecular structure of 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol exhibits a rigid bicyclic framework, which is a common motif in many biologically active molecules. The cyclobutane ring introduces conformational constraints, while the indene moiety provides aromatic stability and electronic richness. These structural features make it an attractive scaffold for drug discovery efforts aimed at modulating various biological pathways.

In recent years, there has been growing interest in developing novel heterocyclic compounds with potential therapeutic applications. The compound 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol has been studied for its pharmacological profile, particularly in the context of central nervous system (CNS) disorders. Preliminary in vitro studies suggest that this molecule may exhibit properties relevant to neuroprotection and cognitive enhancement. The benzyloxy group is known to influence metabolic stability and bioavailability, making it a valuable feature for drug design.

One of the most compelling aspects of 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol is its potential as a lead compound for further derivatization. Researchers have explored various synthetic strategies to modify its core structure while retaining or enhancing its biological activity. For instance, replacing the benzyloxy group with other electron-withdrawing or electron-donating substituents can alter the electronic properties of the molecule, thereby tuning its interaction with biological targets.

The synthesis of 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the cyclobutane ring and indene system, followed by functional group transformations such as etherification to introduce the benzyloxy moiety. Advanced techniques like transition metal catalysis have been employed to facilitate these reactions efficiently.

From a computational chemistry perspective, the three-dimensional structure of 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol has been modeled using molecular dynamics simulations and quantum mechanical calculations. These studies provide insights into its conformational preferences and electronic distribution, which are critical for understanding its biological behavior. Additionally, virtual screening methods have been used to identify potential binding interactions with target proteins relevant to therapeutic applications.

The pharmacokinetic properties of 7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol are also under investigation. Factors such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability are being evaluated to assess its suitability for clinical development. Preclinical studies in animal models have provided preliminary data on its safety profile and pharmacological effects.

In conclusion,7-(Benzyloxy)-1-methyl-2,4,5,6-tetrahydro-1H-cyclobuta[f]inden-1-ol (CAS No. 2676863-62-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,benzyloxy-containing heterocycles like this one will likely play an increasingly important role in drug discovery efforts worldwide.